Cas no 1805588-79-7 (2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl chloride)

• Product Name: 2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl chloride
• CAS No: 1805588-79-7
• MF: C₈H₃ClF₆O₃S
• MW: 328.61604142189
• CID: 4962561
• Update Time: 2025-10-10

2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C8H3ClF6O3S/c9-19(17,18)4-2-1-3(7(10,11)12)6(16)5(4)8(13,14)15/h1-2,16H
• InChI Key： TXHKDKHLPJVSEY-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C(F)(F)F)=C(C=1C(F)(F)F)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 425
• XLogP3: 3.4
• Topological Polar Surface Area: 62.8

Additional information on 2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl chloride

2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1805588-79-7, commonly referred to as 2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl Chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a sulfonyl chloride group attached to a substituted benzene ring. The presence of two trifluoromethyl groups at the 2 and 4 positions, along with a hydroxyl group at the 3 position, imparts distinctive electronic and steric properties to the molecule. These features make it an invaluable building block in the construction of advanced materials and pharmaceutical agents.

Recent advancements in synthetic chemistry have highlighted the versatility of 2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl Chloride as a key intermediate in the synthesis of bioactive compounds. Researchers have exploited its reactivity to develop novel drugs targeting various therapeutic areas, including cancer and infectious diseases. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity and disrupt cellular signaling pathways, making them promising candidates for drug development.

In addition to its role in pharmaceuticals, 2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl Chloride has found applications in the synthesis of advanced polymers and coatings. Its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to create high-performance materials with tailored properties. Recent research has focused on incorporating this compound into polymer networks to enhance their thermal stability and mechanical strength, opening new avenues for its use in aerospace and automotive industries.

The synthesis of 2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl Chloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of trifluoromethyl groups via electrophilic substitution and the subsequent functionalization of the aromatic ring to install the sulfonyl chloride moiety. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental standpoint, the handling and disposal of 2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl Chloride must adhere to stringent safety protocols due to its chemical reactivity. However, its application in sustainable chemistry has been explored through green synthetic methods that minimize waste and reduce energy consumption. These efforts align with global initiatives aimed at promoting environmentally friendly chemical practices.

Looking ahead, the continued exploration of 2,4-Bis(trifluoromethyl)-3-hydroxybenzenesulfonyl Chloride is expected to yield further breakthroughs in its application across diverse industries. Its unique combination of electronic properties and reactivity positions it as a cornerstone in modern chemical innovation.